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Introduction

AZD6370 is a potent, orally active, small-molecule glucokinase activator (GKA) that has been
investigated for its potential role in the management of type 2 diabetes mellitus (T2DM).
Glucokinase (GK) plays a pivotal role in glucose homeostasis, acting as a glucose sensor in
pancreatic 3-cells and as a key regulator of glucose uptake and glycogen synthesis in the liver.
By allosterically activating GK, AZD6370 enhances glucose-stimulated insulin secretion from
the pancreas and increases hepatic glucose uptake, thereby offering a dual mechanism of
action to lower blood glucose levels. This technical guide provides an in-depth overview of the
core scientific and clinical data related to AZD6370 and its role in glucose homeostasis.

Core Mechanism of Action: Glucokinase Activation

Glucokinase, also known as hexokinase 1V, is a key enzyme in the glycolytic pathway. Unlike
other hexokinases, GK has a low affinity for glucose and is not inhibited by its product, glucose-
6-phosphate. These properties allow GK to function as a glucose sensor, responding to
changes in blood glucose concentrations within the physiological range.

AZD6370 acts as an allosteric activator of glucokinase, meaning it binds to a site on the
enzyme distinct from the glucose-binding site. This binding event induces a conformational
change in the enzyme, leading to an increased affinity for glucose and an enhanced catalytic
rate. The EC50 of AZD6370 against human recombinant GK has been reported to be 45 nM.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1666226?utm_src=pdf-interest
https://www.benchchem.com/product/b1666226?utm_src=pdf-body
https://www.benchchem.com/product/b1666226?utm_src=pdf-body
https://www.benchchem.com/product/b1666226?utm_src=pdf-body
https://www.benchchem.com/product/b1666226?utm_src=pdf-body
https://www.benchchem.com/product/b1666226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The activation of GK by AZD6370 has two primary effects on glucose homeostasis:

¢ In Pancreatic 3-cells: Increased GK activity leads to a higher rate of glucose metabolism,
resulting in an elevated ATP/ADP ratio. This closes ATP-sensitive potassium (KATP)
channels, leading to membrane depolarization, calcium influx, and ultimately, enhanced
glucose-stimulated insulin secretion.

« In the Liver: Activation of GK promotes the conversion of glucose to glucose-6-phosphate,
the first step in both glycogen synthesis and glycolysis. This increases hepatic glucose
uptake from the bloodstream, contributing to the overall glucose-lowering effect.

Signaling Pathway of Glucokinase Activation

The following diagram illustrates the signaling pathway through which glucokinase activation by
AZD6370 influences glucose homeostasis in pancreatic 3-cells and hepatocytes.
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homeostasis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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